![molecular formula C12H11N3O3S B7589698 2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid](/img/structure/B7589698.png)
2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid, also known as PTAC, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. PTAC belongs to the family of thiadiazole-containing compounds, which have been found to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce the expression of certain cancer-related genes, and induce apoptosis (programmed cell death) in cancer cells. This compound has also been found to have a low toxicity profile, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid in lab experiments is its low toxicity profile, which allows for higher doses to be used without causing harm to cells or animals. However, one limitation is that this compound is not very soluble in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid. One area of interest is its potential as a cancer therapy, particularly in combination with other drugs or therapies. Another area of interest is its anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on various signaling pathways in the body.
Synthesis Methods
2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with ethyl acrylate, followed by cyclization and subsequent reaction with chloroacetyl chloride. The final product is obtained through the reaction of the resulting intermediate with phenylhydrazine and acetic anhydride.
Scientific Research Applications
2-Phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid has been the subject of several studies due to its potential as a therapeutic agent. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been shown to inhibit the growth of certain cancer cells, making it a promising candidate for cancer therapy.
properties
IUPAC Name |
2-phenyl-2-(thiadiazole-4-carbonylamino)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c1-12(11(17)18,8-5-3-2-4-6-8)13-10(16)9-7-19-15-14-9/h2-7H,1H3,(H,13,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSMYJZBGQKKEGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)(C(=O)O)NC(=O)C2=CSN=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.